N-(4,4-difluorocyclohexyl)-2-(2,4-difluorophenyl)acetamide

• IUPAC Name: N-(4,4-difluorocyclohexyl)-2-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C14H15F4NO/c15-10-2-1-9(12(16)8-10)7-13(20)19-11-3-5-14(17,18)6-4-11/h1-2,8,11H,3-7H2,(H,19,20)
• InChI Key: JZUYEEBUVHJTAW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)CC2=C(C=C(C=C2)F)F)(F)F
• Molecular Formula: C14H15F4NO
• Molecular Weight: 289.27 g/mol

Description

N-(4,4-difluorocyclohexyl)-2-(2,4-difluorophenyl)acetamide, also known as DFN-15, is a novel compound that has been developed for its potential therapeutic uses in various medical conditions.

Scientific Research Applications

Electrophilic Fluorinating Agents

Perfluoro-[N-fluoro-N-(4-pyridyl)acetamide], a compound with structural elements similar to N-(4,4-difluorocyclohexyl)-2-(2,4-difluorophenyl)acetamide, demonstrates the potential of fluorinated compounds as electrophilic fluorinating agents. This capability allows for the selective introduction of fluorine atoms into organic molecules under mild conditions, showcasing the utility of difluorinated compounds in synthetic organic chemistry (Banks et al., 1996).

Crystal Structure and Intermolecular Interactions

The study of N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides reveals the structural versatility of difluorinated compounds. These molecules form V-shaped structures and engage in various intermolecular interactions, highlighting their potential in materials science and crystal engineering (Boechat et al., 2011).

Synthesis and Characterization of Derivatives

The synthesis and characterization of N,N′-dicyclohexylcarbamoyl-2-(thiophen-2-yl)acetamide, a derivative with similarities to the target compound, illustrate the methods for preparing and analyzing fluorinated organic compounds. Such research underpins the development of new materials and pharmaceuticals (Rani et al., 2015).